Cas no 1607829-61-7 (ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate)

• Product Name: ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate
• CAS No: 1607829-61-7
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 6491740
• Update Time: 2026-03-11

ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate
• Imidazo[1,2-a]pyrazine-6-carboxylic acid, 3-bromo-, ethyl ester

• Inchi： 1S/C9H8BrN3O2/c1-2-15-9(14)6-5-13-7(10)3-12-8(13)4-11-6/h3-5H,2H2,1H3
• InChI Key： NNGCBGHVJWXDRV-UHFFFAOYSA-N
• SMILES： C12=NC=C(Br)N1C=C(C(OCC)=O)N=C2

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• pka: -0.27±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate

Professional Introduction to Ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate (CAS No. 1607829-61-7)

Ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate (CAS No. 1607829-61-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 3-position and a carboxylate ester group at the 6-position enhances its chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The imidazopyrazine scaffold is particularly intriguing due to its ability to interact with various biological targets, including enzymes and receptors. Recent studies have highlighted the significance of this scaffold in developing novel compounds with antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom in ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate serves as a versatile handle for further functionalization, allowing chemists to explore diverse structural modifications and derivatives.

In the realm of drug discovery, the carboxylate ester group provides an additional layer of reactivity, enabling the compound to participate in various synthetic transformations such as transesterification, amidation, and coupling reactions. These properties make it an essential building block for constructing more intricate pharmacophores. The compound's potential as a precursor in medicinal chemistry has been recognized by several research groups worldwide, leading to an increasing number of publications exploring its synthetic pathways and biological effects.

Recent advancements in computational chemistry have further elucidated the structural and electronic properties of ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate. Molecular modeling studies have revealed that the bromine substituent influences the compound's binding affinity to certain protein targets, suggesting its role in modulating biological activity. These insights have guided researchers in designing more potent and selective derivatives with improved pharmacokinetic profiles.

The synthesis of ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the imidazopyrazine core through condensation reactions between appropriate precursors. Subsequent bromination at the 3-position is achieved using brominating agents under controlled conditions to ensure high regioselectivity. The final step involves esterification of the carboxyl group using ethanol or ethylating agents, yielding the desired product.

The purity and yield of ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate are critical factors that influence its applicability in further research. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are employed to confirm its structural integrity and assess its chemical purity. These methods provide essential data for characterizing the compound and ensuring its suitability for downstream applications.

The biological evaluation of ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of various enzymes involved in cancer progression, including kinases and proteases. Additionally, preliminary in vivo studies suggest that derivatives of this compound exhibit promising antitumor effects without significant toxicity. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The versatility of ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate extends beyond its role as a synthetic intermediate. Its unique structural features make it a valuable tool for exploring new chemical space in drug discovery. By modifying different functional groups within the molecule, researchers can generate libraries of compounds with tailored biological activities. This approach has led to several innovative drug candidates that are currently undergoing preclinical evaluation.

The future prospects of ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate are promising, given its broad applicability in pharmaceutical research. As computational methods continue to advance, the design and optimization of new derivatives will become more efficient and targeted. Collaborative efforts between synthetic chemists and biologists will further enhance our understanding of this compound's potential therapeutic value.